Cas no 2137998-23-1 (2-[1-(2-Bromo-6-fluorophenyl)triazol-4-yl]propan-2-amine)

• Product Name: 2-[1-(2-Bromo-6-fluorophenyl)triazol-4-yl]propan-2-amine
• CAS No: 2137998-23-1
• MF: C₁₁H₁₂BrFN₄
• MW: 299.142184257507
• CID: 5299033
• Update Time: 2025-06-11

2-[1-(2-Bromo-6-fluorophenyl)triazol-4-yl]propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-bromo-6-fluorophenyl)-1H-1,2,3-triazol-4-yl]propan-2-amine
• 2-[1-(2-Bromo-6-fluorophenyl)triazol-4-yl]propan-2-amine
• 1H-1,2,3-Triazole-4-methanamine, 1-(2-bromo-6-fluorophenyl)-α,α-dimethyl-

• Inchi： 1S/C11H12BrFN4/c1-11(2,14)9-6-17(16-15-9)10-7(12)4-3-5-8(10)13/h3-6H,14H2,1-2H3
• InChI Key： OVSVMICADKHBMM-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1N1C=C(C(C)(C)N)N=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• XLogP3: 1.6
• Topological Polar Surface Area: 56.7

Additional information on 2-[1-(2-Bromo-6-fluorophenyl)triazol-4-yl]propan-2-amine

Recent Advances in the Study of 2-[1-(2-Bromo-6-fluorophenyl)triazol-4-yl]propan-2-amine (CAS: 2137998-23-1)

The compound 2-[1-(2-Bromo-6-fluorophenyl)triazol-4-yl]propan-2-amine (CAS: 2137998-23-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 2-[1-(2-Bromo-6-fluorophenyl)triazol-4-yl]propan-2-amine as a versatile scaffold for the development of novel bioactive molecules. Its triazole moiety, combined with the bromo-fluorophenyl group, offers a promising platform for interactions with various biological targets. Researchers have explored its potential as a modulator of central nervous system (CNS) receptors, particularly in the context of neurological disorders such as depression and anxiety.

One of the key breakthroughs in the synthesis of this compound involves the use of copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely employed click chemistry reaction. This method allows for efficient and high-yield production of the triazole core, which is critical for subsequent functionalization and biological evaluation. Recent optimizations in the synthetic protocol have improved the scalability and purity of the final product, making it more accessible for further research.

In vitro and in vivo studies have demonstrated that 2-[1-(2-Bromo-6-fluorophenyl)triazol-4-yl]propan-2-amine exhibits notable affinity for serotonin and dopamine receptors. Preliminary data suggest that it may act as a partial agonist or antagonist, depending on the receptor subtype, opening new avenues for the development of targeted therapies. Additionally, its pharmacokinetic properties, including metabolic stability and blood-brain barrier permeability, have been investigated, with promising results indicating its suitability for CNS-targeted drug development.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic index. Ongoing research is focused on structural modifications to enhance selectivity and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-[1-(2-Bromo-6-fluorophenyl)triazol-4-yl]propan-2-amine represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural attributes and biological activity profile make it a valuable tool for understanding receptor interactions and developing next-generation therapeutics. Future studies will likely explore its potential in combination therapies and its applicability to other disease areas beyond CNS disorders.